Cas no 53319-52-1 (Isogospherol)

Isogospherol Properties

Names and Identifiers

• Isogospherol
• 9-(2-hydroxy-3-methylbut-3-enoxy)furo[3,2-g]chromen-7-one
• ISOGOSFEROL
• RTUPRHIHXSAWDP-UHFFFAOYSA
• [ "Isogospherol" ]
• RTUPRHIHXSAWDP-UHFFFAOYSA-
• AKOS032948613
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-((2-hydroxy-3-methyl-3-butenyl)oxy)-
• InChI=1/C16H14O5/c1-9(2)12(17)8-20-16-14-11(5-6-19-14)7-10-3-4-13(18)21-15(10)16/h3-7,12,17H,1,8H2,2H3
• DTXSID40967926
• starbld0006475
• (+)-Isogospherol
• 9-((2-Hydroxy-3-methylbut-3-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
• 53319-52-1
• SCHEMBL2468855
• 9-((2-Hydroxy-3-methyl-3-butenyl)oxy)-7H-furo(3,2-g)(1)benzopyran-7-one
• 9-[(2-Hydroxy-3-methylbut-3-en-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• MEGxp0_000940
• 9-[[(2R)-2-Hydroxy-3-methyl-3-buten-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one; (+)-Isogospherol
• CHEMBL5267763
• DA-64542
• Isogosferol
• 9-[(2-HYDROXY-3-METHYLBUT-3-EN-1-YL)OXY]FURO[3,2-G]CHROMEN-7-ONE
• +Expand

• InChIKey： RTUPRHIHXSAWDP-GFCCVEGCSA-N
• Inchi： InChI=1S/C16H14O5/c1-9(2)12(17)8-20-16-14-11(5-6-19-14)7-10-3-4-13(18)21-15(10)16/h3-7,12,17H,1,8H2,2H3/t12-/m1/s1
• SMILES： CC(=C)[C@@H](COc1c2c(ccc(=O)o2)cc3c1occ3)O

Computed Properties

• Exact Mass: 286.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.08412354g/mol
• Heavy Atom Count: 21
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• LogP: 2.85500
• PSA: 72.81000
• Boiling Point: 498.2±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 255.1±28.7 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3